Physicochemical Profiling of 5-Cyclopropyl-1,3-oxazolidine-2,4-dione: A Technical Guide for Drug Development
Physicochemical Profiling of 5-Cyclopropyl-1,3-oxazolidine-2,4-dione: A Technical Guide for Drug Development
Executive Summary
In modern drug discovery, the selection and characterization of low-molecular-weight building blocks dictate the downstream success of lead optimization. 5-Cyclopropyl-1,3-oxazolidine-2,4-dione (CAS: 1700551-92-3)[1] is a highly specialized heterocyclic fragment. The 1,3-oxazolidine-2,4-dione parent core is a historically validated pharmacophore, serving as the primary scaffold for central nervous system (CNS) anticonvulsant medications (e.g., trimethadione)[2] and agricultural fungicides (e.g., famoxadone)[3].
By introducing a cyclopropyl moiety at the C5 position, this specific derivative achieves a unique balance of conformational rigidity and lipophilicity. As a Senior Application Scientist, I have structured this whitepaper to move beyond basic data reporting—focusing instead on the structural causality, degradation mechanisms, and self-validating experimental protocols required to accurately profile this compound.
Structural & Electronic Causality
Understanding the physicochemical behavior of 5-cyclopropyl-1,3-oxazolidine-2,4-dione requires a mechanistic deconstruction of its SMILES string: O=C(N1)OC(C2CC2)C1=O[4]. The molecule features a five-membered heterocycle containing nitrogen at position 3 and oxygen at position 1, flanked by carbonyl groups at C2 and C4.
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Imide-like Acidity (pKa): Unlike standard secondary amines, the N-H proton in this system is exceptionally acidic, with the parent oxazolidinedione exhibiting a predicted pKa of 6.00 ± 0.50[5]. Causality: This acidity arises from the strong inductive and resonance electron-withdrawing effects of the adjacent C2 and C4 carbonyls. Upon deprotonation, the negative charge is highly delocalized across the O-C-N-C-O pi-system, stabilizing the conjugate base[2].
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Lipophilic Enhancement (LogP): The parent 2,4-oxazolidinedione is highly polar. Causality: The addition of the C5 cyclopropyl group increases the partition coefficient (LogP) without significantly inflating the molecular weight. The cyclopropyl ring imparts "pi-like" character and enhances metabolic stability against cytochrome P450-mediated oxidation compared to linear alkyl chains.
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Chemical Stability: Under standard conditions, the oxazolidinedione core is stable but highly sensitive to alkaline environments and elevated temperatures[2]. Causality: The electron-deficient C2 and C4 carbonyls are prime targets for nucleophilic attack by hydroxide ions. Base-catalyzed hydrolysis leads to rapid ring opening, yielding inactive hydroxyamides and carboxylic acids. Consequently, it requires storage under an inert atmosphere (nitrogen or argon) at 2–8 °C[2].
Quantitative Physicochemical Data
To facilitate rapid assessment for Fragment-Based Drug Discovery (FBDD), the core quantitative metrics are summarized below.
| Property | Value | Mechanistic Relevance |
| CAS Number | 1700551-92-3[1] | Unique registry identifier for procurement. |
| Molecular Formula | C6H7NO3[1] | Low molecular weight fragment. |
| Molecular Weight | 141.12 g/mol [1] | High ligand efficiency (LE) potential. |
| TPSA | 55.4 Ų[5] | The cyclopropyl group adds no heteroatoms, keeping TPSA identical to the parent. This <90 Ų value ensures excellent blood-brain barrier (BBB) penetration[2]. |
| Predicted pKa | ~6.00 - 6.50[5] | Exists in a dynamic, pH-dependent ionization equilibrium in physiological media (pH 7.4). |
| H-Bond Donors | 1 (N-H)[5] | Participates in target binding via the acidic imide core. |
| H-Bond Acceptors | 3 (O, C=O, C=O)[5] | High capacity for interaction with kinase/receptor pockets. |
Experimental Protocols for Physicochemical Validation
To ensure absolute trustworthiness in your data, the following protocols are designed as self-validating systems to empirically determine the core properties of this compound.
Protocol A: Potentiometric Determination of pKa
Objective: To validate the ionization state at physiological pH, which dictates solubility and permeability.
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Preparation: Dissolve 2.0 mg of 5-cyclopropyl-1,3-oxazolidine-2,4-dione in 10 mL of 0.15 M KCl. Causality: The KCl maintains a constant ionic strength mimicking physiological conditions, preventing activity coefficient fluctuations during titration.
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Atmospheric Control: Submerge a calibrated glass pH electrode into the stirred solution at 25.0 ± 0.1 °C under a continuous argon sparge. Causality: Argon prevents the dissolution of atmospheric CO2 into the aqueous medium. CO2 forms carbonic acid, which would introduce a secondary buffering system and artificially skew the highly sensitive equivalence point of the oxazolidinedione core.
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Execution: Titrate with standardized 0.05 M KOH in micro-increments (0.01 mL).
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Data Analysis: Plot the first derivative of the titration curve (dpH/dV) to identify the equivalence point. Calculate the pKa at the half-equivalence point using the Henderson-Hasselbalch equation.
Protocol B: Shake-Flask Method for LogP (Octanol/Water)
Objective: To quantify intrinsic lipophilicity, which drives downstream ADME predictions.
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Phase Saturation: Pre-saturate 1-octanol and aqueous buffer (adjusted to pH 2.0) by stirring them together vigorously for 24 hours. Causality: Because the compound has a pKa of ~6.0, utilizing a pH 2.0 buffer ensures that >99.9% of the molecules are forced into their unionized state. This provides an accurate measurement of the intrinsic partition coefficient (LogP) rather than the distribution coefficient (LogD).
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Solubilization: Dissolve 1.0 mg of the compound in 5 mL of the pre-saturated 1-octanol phase.
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Partitioning: Add 5 mL of the pre-saturated aqueous buffer to the octanol layer in a glass vial. Shake mechanically at 100 rpm for 1 hour at 25 °C to reach thermodynamic equilibrium.
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Separation & Quantification: Centrifuge at 3000 rpm for 15 minutes to break micro-emulsions. Sample both layers and quantify the concentration of the compound using RP-HPLC (C18 column, UV detection at 210 nm).
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Calculation: LogP=log10([Concentration in Water][Concentration in Octanol]) .
Visual Workflow
Workflow for the physicochemical profiling of 5-cyclopropyl-1,3-oxazolidine-2,4-dione.
References
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1700551-92-3 | 5-cyclopropyl-1,3-oxazolidine-2,4-dione , AA Blocks. Available at: 1
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2,4-Oxazolidinedione , Grokipedia. Available at: 2
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2,4-OXAZOLIDINEDIONE 2346-26-1 wiki , Guidechem. Available at:5
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Pesticides Fact Sheet for Famoxadone , EPA. Available at: 3
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1700551-92-3|5-Cyclopropyl-1,3-oxazolidine-2,4-dione , BLD Pharm. Available at: 4
